Cas no 331852-31-4 (ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)
ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
- Oprea1_364351
- ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
- SR-01000484354
- Oprea1_870733
- ethyl 2-[[4-(2-chlorophenyl)-5-cyano-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
- 331852-31-4
- SR-01000484354-1
- AKOS000523030
- AKOS021997705
- AB00080264-01
- F1154-0193
- ethyl {[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
- ethyl 2-((4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
-
- Inchi: 1S/C16H15ClN2O3S/c1-2-22-15(21)9-23-16-12(8-18)11(7-14(20)19-16)10-5-3-4-6-13(10)17/h3-6,11H,2,7,9H2,1H3,(H,19,20)
- InChI Key: COUFYMVDLRRZFG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1C(C#N)=C(NC(C1)=O)SCC(=O)OCC
Computed Properties
- Exact Mass: 350.0491912g/mol
- Monoisotopic Mass: 350.0491912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 105Ų
ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1154-0193-2μmol |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-5μmol |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-10μmol |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-20μmol |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-1mg |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-2mg |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-3mg |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-4mg |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-5mg |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1154-0193-10mg |
ethyl 2-{[4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate |
331852-31-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
Ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate: A Comprehensive Overview
The compound Ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate, with the CAS number 331852-31-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a tetrahydropyridine ring system substituted with a chlorine atom, a cyano group, and an acetate ester moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and material science.
Recent studies have highlighted the importance of tetrahydropyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The ethyl group in this compound serves as an esterifying agent, which can influence the compound's solubility and bioavailability. The sulfanyl group attached to the tetrahydropyridine ring introduces additional electronic effects, potentially enhancing the compound's reactivity and selectivity in biological systems.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydropyridine core. This is followed by substitution reactions to introduce the chlorine atom and cyano group at specific positions on the ring. The final step involves the introduction of the acetate ester moiety through an appropriate coupling reaction. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product.
One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. The tetrahydropyridine ring system is known to exhibit antihypertensive properties, and modifications to this core structure can lead to compounds with enhanced efficacy and reduced side effects. Recent research has focused on optimizing the substituents on the ring to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).
In addition to its pharmacological applications, this compound has also been explored for its potential in material science. The presence of electron-withdrawing groups like cyano and chlorine can influence the electronic properties of the molecule, making it suitable for use in organic electronics or as a precursor for advanced materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymer systems.
The structural complexity of this compound presents both challenges and opportunities for chemists. On one hand, synthesizing such a molecule requires meticulous planning and execution due to the sensitivity of certain functional groups. On the other hand, this complexity allows for fine-tuning of the molecule's properties to meet specific application requirements.
In conclusion, Ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate represents a fascinating example of how organic chemistry can contribute to diverse fields such as medicine and materials science. With ongoing research into its synthesis, properties, and applications, this compound continues to be a subject of interest for scientists worldwide.
331852-31-4 (ethyl 2-{4-(2-chlorophenyl)-3-cyano-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)